
Carbomer 980: A Comprehensive Technical
Guide to its Interactions with Solvents and

Excipients

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B8065650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Carbomer 980
Carbomer 980 is a high molecular weight, cross-linked polymer of acrylic acid.[1][2] It belongs

to the family of carbomers, which are widely utilized in the pharmaceutical and cosmetic

industries as rheology modifiers, stabilizers, and controlled-release agents.[3][4] Supplied as a

white, fluffy, and hygroscopic powder with a slightly acidic nature, Carbomer 980 exhibits its

remarkable thickening, suspending, and gelling properties upon dispersion and neutralization in

a suitable solvent system.[3][5] Its ability to form clear, viscous gels at low concentrations

makes it an invaluable excipient in a wide array of formulations, including topical gels, creams,

lotions, and oral suspensions.[4][6]

The fundamental mechanism behind Carbomer 980's functionality lies in its molecular

structure. In its dry, unneutralized state, the polyacrylic acid chains are tightly coiled.[1][7] Upon

dispersion in a polar solvent, the polymer begins to hydrate and partially uncoil.[7] The critical

step to achieve significant viscosity enhancement is neutralization. The addition of a base

ionizes the carboxylic acid groups, leading to electrostatic repulsion between the now

negatively charged polymer chains. This repulsion causes the polymer to uncoil and expand,

entrapping solvent molecules and resulting in the formation of a stable gel matrix.[8]
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The choice of solvent system is paramount in determining the final properties of a Carbomer
980 formulation. The polymer's behavior is significantly influenced by the polarity of the solvent

and its ability to solvate the polymer chains.

Aqueous Systems
Water is the most common solvent for Carbomer 980. Upon dispersion in water, the polymer

hydrates and swells. The viscosity of an unneutralized aqueous dispersion is relatively low.[1]

Neutralization with a suitable base, such as sodium hydroxide (NaOH) or triethanolamine

(TEA), leads to a dramatic increase in viscosity.[1][7] The optimal pH for achieving maximum

viscosity is typically in the range of 6.0 to 7.5.[6] Beyond a pH of 9.0, the viscosity may

decrease due to the presence of excess electrolytes which can shield the charges on the

polymer backbone, reducing the electrostatic repulsion.[1]

Hydroalcoholic Systems
Carbomer 980 is also soluble in hydroalcoholic systems, which are common in topical and

transdermal formulations. The presence of alcohol can influence the hydration and swelling of

the polymer. Studies have shown that the type of alcohol and its concentration affect the final

viscosity of the gel.[9] For instance, isopropyl alcohol, being less polar than ethanol, may

require higher levels of a neutralizing agent to achieve the desired viscosity.[9] The stability of

Carbomer 980 gels can also be affected by the alcohol type, with some studies indicating that

ethanol-based gels may exhibit greater long-term viscosity stability compared to those made

with isopropyl alcohol.[9]

Polyol Systems
Polyols such as glycerin and propylene glycol are frequently used as co-solvents and

humectants in formulations containing Carbomer 980. These solvents can influence the

viscosity and rheological properties of the gel. In anhydrous or low-water systems, polyols can

act as hydroxyl donors, forming hydrogen bonds with the carboxylic acid groups of the

Carbomer, which can contribute to thickening without the need for neutralization.[6]
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The following tables summarize the quantitative effects of solvent, concentration, and pH on

the viscosity of Carbomer 980 dispersions.

Table 1: Effect of Carbomer 980 Concentration and pH on Viscosity in Aqueous Solution

Carbomer 980
Concentration (wt%)

pH Viscosity (mPa·s)

0.2 3.0 Low

0.2 7.0 ~15,000

0.5 3.0 Low

0.5 7.0 ~40,000 - 60,000

1.0 3.0 Low

1.0 7.0 >80,000

Viscosity measured using a Brookfield RVT viscometer at 20 rpm and 25°C. Data compiled

from multiple sources.[10]

Table 2: Influence of Solvent System on the Rheological Properties of 0.5% w/w Carbomer
980 Gels
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Solvent System Neutralizing Agent
Approximate
Viscosity (mPa·s)

Observations

Water Triethanolamine (TEA) 50,000 - 70,000
Forms a clear, stable

gel.[9]

70% Ethanol / 30%

Water
Triethanolamine (TEA) 40,000 - 60,000

Clear gel with good

stability.[9]

70% Isopropyl Alcohol

/ 30% Water
Triethanolamine (TEA) 30,000 - 50,000

May require more

neutralizer; viscosity

can change over time.

[9]

Water/Glycerin (60/40

v/v)

Sodium Hydroxide

(NaOH)

Lower yield stress and

moduli compared to

aqueous gels at the

same polymer

concentration.

Less pseudoplastic

behavior than

aqueous gels.

Interaction with Excipients
The compatibility of Carbomer 980 with other formulation excipients is a critical consideration

in drug development. Incompatibilities can lead to a loss of viscosity, precipitation, or other

undesirable changes in the formulation.

Neutralizing Agents
As previously discussed, neutralizing agents are essential for activating the thickening

properties of Carbomer 980. Common neutralizers include:

Inorganic Bases: Sodium hydroxide, potassium hydroxide.

Organic Amines: Triethanolamine (TEA), tromethamine.

The choice of neutralizer can impact the final properties of the gel. For instance, TEA is often

preferred in hydroalcoholic systems.[11]

Electrolytes
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Carbomer 980 gels are sensitive to the presence of electrolytes. High concentrations of salts

can shield the negative charges on the polymer backbone, reducing electrostatic repulsion and

leading to a significant decrease in viscosity.[11] This effect is more pronounced with divalent

and trivalent cations.

Surfactants
The interaction between Carbomer 980 and surfactants is complex and depends on the nature

of the surfactant (ionic or non-ionic).

Ionic Surfactants: Oppositely charged (cationic) surfactants can form complexes with the

anionic Carbomer 980, leading to precipitation and a loss of viscosity.[3]

Non-ionic Surfactants: At concentrations above their critical micelle concentration (CMC),

non-ionic surfactants can interact with Carbomer 980, which may lead to a decrease in

viscosity.[12][13][14] This is thought to occur through the formation of surfactant-polymer

aggregates.[12]

Preservatives and Other Excipients
Aqueous Carbomer 980 dispersions can support microbial growth, necessitating the inclusion

of a preservative.[3] Commonly used preservatives include parabens (methylparaben,

propylparaben) and chlorocresol.[3] It is important to ensure the compatibility of the chosen

preservative with the overall formulation.

Carbomer 980 can form complexes with certain amino-functional active ingredients and other

polymeric excipients, which can be influenced by pH and the presence of co-solvents like

alcohols and polyols.[3] It is also incompatible with phenol and resorcinol.[3]

Table 3: Compatibility of Carbomer 980 with Common Pharmaceutical Excipients
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Excipient Class Examples Compatibility/Interaction

Preservatives
Methylparaben,

Propylparaben, Chlorocresol

Generally compatible, but

testing is recommended.[3]

Antioxidants Sodium Metabisulfite Generally compatible.

Chelating Agents Edetic Acid (EDTA)

Compatible; can improve

stability by chelating metal ions

that can degrade the polymer.

[3]

Cationic Polymers Polyquaternium compounds
Incompatible; can cause

precipitation.[3]

Strong Acids Hydrochloric Acid

Incompatible; prevents

neutralization and thickening.

[3]

High Levels of Electrolytes Sodium Chloride
Can significantly reduce

viscosity.[11]

Experimental Protocols
Preparation of a 0.5% w/w Carbomer 980 Aqueous Gel

Dispersion: Weigh 99.5 g of purified water into a beaker of appropriate size. While stirring

with a propeller mixer at a moderate speed (e.g., 500-800 rpm), slowly and carefully sprinkle

0.5 g of Carbomer 980 powder onto the surface of the water to avoid the formation of

agglomerates. Continue stirring until the powder is fully dispersed and hydrated. This may

take 30-60 minutes. A vortex should be avoided to minimize air entrapment.

Neutralization: Prepare a 10% w/w solution of the chosen neutralizing agent (e.g.,

triethanolamine or sodium hydroxide). While continuing to stir the Carbomer dispersion,

slowly add the neutralizing solution dropwise until the desired pH (typically 6.5-7.5) is

reached. A clear, viscous gel will form.

Homogenization: For a completely homogenous gel, a brief period of homogenization may

be employed. However, excessive shear should be avoided as it can permanently reduce the
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viscosity of the gel.[15]

Viscosity Measurement using a Brookfield Viscometer
Instrument Setup: Ensure the Brookfield viscometer is level and calibrated according to the

manufacturer's instructions. Select an appropriate spindle and rotational speed based on the

expected viscosity of the Carbomer 980 gel.[7][16][17]

Sample Preparation: Place a sufficient amount of the Carbomer 980 gel into a beaker,

ensuring the sample is free of air bubbles.[16] Allow the sample to equilibrate to the desired

measurement temperature (e.g., 25°C).

Measurement: Immerse the spindle into the gel to the marked immersion point.[7][16] Start

the viscometer at the selected speed and allow the reading to stabilize before recording the

viscosity value in milliPascal-seconds (mPa·s).[7][17]

Determination of Swelling Index
Sample Preparation: Accurately weigh a known amount of dry Carbomer 980 powder (Wd).

[18]

Swelling: Place the powder in a large excess of the desired swelling medium (e.g., purified

water or a buffer solution of a specific pH) in a container.[19][20]

Equilibrium: Allow the polymer to swell until equilibrium is reached. This may take several

hours to days.[21]

Measurement: Carefully remove the swollen gel from the medium, blot away any excess

surface liquid, and weigh the swollen gel (Ws).[19]

Calculation: The swelling index (SI) is calculated using the following formula:[18] SI = (Ws -

Wd) / Wd

Visualization of Interactions and Processes
Carbomer 980 Neutralization and Gel Formation
Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.silverson.com/us/resource-library/application-reports/dispersion-and-hydration-of-carbopol
https://www.benchchem.com/product/b8065650?utm_src=pdf-body
https://www.bldeapharmacy.ac.in/assets/uploads/SOP-of-Brookfield-viscometer.pdf
https://www.researchgate.net/profile/Abdelkader_Bouaziz/post/Technical-standard-for-the-determination-of-resin-viscosity/attachment/5c1529a9cfe4a76455094fa8/AS%3A704137176035330%401544890793631/download/Determination+of+Viscosity+Using+A+Brookfield+Viscometer+for+Conditioning+Polymers.pdf
https://www.brookfieldengineering.com/-/media/ametekbrookfield/manuals/obsolete%20manuals/dial%20m85-150-p700.pdf?la=en
https://www.benchchem.com/product/b8065650?utm_src=pdf-body
https://www.researchgate.net/profile/Abdelkader_Bouaziz/post/Technical-standard-for-the-determination-of-resin-viscosity/attachment/5c1529a9cfe4a76455094fa8/AS%3A704137176035330%401544890793631/download/Determination+of+Viscosity+Using+A+Brookfield+Viscometer+for+Conditioning+Polymers.pdf
https://www.bldeapharmacy.ac.in/assets/uploads/SOP-of-Brookfield-viscometer.pdf
https://www.researchgate.net/profile/Abdelkader_Bouaziz/post/Technical-standard-for-the-determination-of-resin-viscosity/attachment/5c1529a9cfe4a76455094fa8/AS%3A704137176035330%401544890793631/download/Determination+of+Viscosity+Using+A+Brookfield+Viscometer+for+Conditioning+Polymers.pdf
https://www.bldeapharmacy.ac.in/assets/uploads/SOP-of-Brookfield-viscometer.pdf
https://www.brookfieldengineering.com/-/media/ametekbrookfield/manuals/obsolete%20manuals/dial%20m85-150-p700.pdf?la=en
https://www.benchchem.com/product/b8065650?utm_src=pdf-body
https://www.researchgate.net/publication/225092161_Equilibrium_swelling_and_mechanical_properties_of_hydrogels
https://www.researchgate.net/post/Protocol_suggestion_to_evaluate_swelling_ratio_for_hydrogels
https://pubmed.ncbi.nlm.nih.gov/31993340/
https://hydrogeldesign.org/swelling/
https://www.researchgate.net/post/Protocol_suggestion_to_evaluate_swelling_ratio_for_hydrogels
https://www.researchgate.net/publication/225092161_Equilibrium_swelling_and_mechanical_properties_of_hydrogels
https://www.benchchem.com/product/b8065650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8065650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry Carbomer 980 Powder
(Coiled Polymer Chains)

Dispersion in Polar Solvent
(e.g., Water)

Dispersion

Hydrated and Partially Uncoiled
Polymer Chains

Hydration

Addition of Neutralizing Agent
(e.g., NaOH, TEA)

Neutralization Step

Ionization of Carboxylic Acid Groups
(-COOH -> -COO-)

Electrostatic Repulsion
between Anionic Charges

Polymer Chain Uncoiling
and Expansion

Solvent Entrapment and
Formation of Gel Matrix

Thickening

Click to download full resolution via product page

Caption: Carbomer 980 Neutralization and Gel Formation Pathway.
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Experimental Workflow for Carbomer 980 Gel
Formulation and Characterization
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Caption: Workflow for Carbomer 980 Gel Formulation and Characterization.

Conclusion
Carbomer 980 is a versatile and highly efficient rheology modifier that plays a crucial role in

the formulation of a wide range of pharmaceutical and cosmetic products. Its performance is

intricately linked to its interactions with the solvent system and other excipients. A thorough

understanding of these interactions, particularly the critical role of neutralization and the

potential for incompatibilities, is essential for successful formulation development. By carefully

selecting solvents and excipients and by employing robust experimental protocols for

characterization, researchers and drug development professionals can fully leverage the

beneficial properties of Carbomer 980 to create stable, effective, and aesthetically pleasing

products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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